2-{[(2-phenylvinyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C15H13NO4S/c17-15(18)13-8-4-5-9-14(13)16-21(19,20)11-10-12-6-2-1-3-7-12/h1-11,16H,(H,17,18)/b11-10+
• InChI Key: GKTOHRNNIWLOOS-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=CC=C2C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C15H13NO4S
• Molecular Weight: 303.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-{[(2-phenylvinyl)sulfonyl]amino}benzoic acid involves multiple steps, including condensation reactions, catalyzed cyclization, and sulfonylation processes. For instance, the condensation reaction of benzenesulphonohydrazide and 2-carboxybenzaldehyde produces Schiff base compounds which, when reacted with metal catalysts like dysprosium(III), lead to cyclized products with significant antibiotic potency (Asegbeloyin et al., 2019). Another method involves copper-mediated direct ortho C-H bond sulfonylation of benzoic acid derivatives, achieving various aryl sulfones with excellent regioselectivity (Liu et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates a variety of non-covalent interactions stabilizing the crystal structures, such as hydrogen bonds and pi-pi interactions. For example, Schiff base compounds exhibit intermolecular hydrogen bonds involving carboxylic oxygens, nitrogen atoms, and sulfonyl oxygens, contributing to their stability and potential antibiotic properties (Asegbeloyin et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving these compounds include electrochemical cleavage of azo bonds, leading to the production of various intermediates with potential applications in drug synthesis and other areas (Mandić et al., 2004). The reaction mechanisms often involve complex interactions and transformations, highlighting the compound's reactivity and versatility.

Physical Properties Analysis

The physical properties of these compounds, such as crystallization behavior and intermolecular interactions, play a crucial role in their stability and application potential. For example, the crystal structure analysis reveals significant non-covalent interactions, which are crucial for understanding the compound's behavior in solid state and solution (Asegbeloyin et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and potential for functionalization, make these compounds of interest for further chemical synthesis and applications. The sulfonylation processes and ability to undergo cyclization reactions are particularly noteworthy, as they allow for the creation of a wide range of derivatives with diverse biological activities (Liu et al., 2015).